Cas no 97985-54-1 (Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)-)

• Product Name: Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)-
• CAS No: 97985-54-1
• MF: C₇HCl₄F₃
• MW: 283.890048742294
• MDL: MFCD00190110
• CID: 801479
• PubChem ID: 6426117
• Update Time: 2025-04-19

Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)-
• 1,2,3,4-tetrachloro-5-(trifluoromethyl)benzene
• 2,3,4,5-Tetrachlorobenzotrifluoride
• PENTACHLOROBENZONITRILE
• 1,2,3,4-Tetrachloro-5-trifluoromethylbenzene
• 2,3,4,5-tetrachlorotrifluoromethylbenzene
• tetrachlorobenzotrifluoride
• FT-0642349
• MFCD00190110
• 1,2,3,4-tetrachloro-5-(trifluoromethyl)-benzene
• SCHEMBL1768795
• DTXSID00423770
• 97985-54-1
• DB-057698

• MDL： MFCD00190110
• Inchi： 1S/C7HCl4F3/c8-3-1-2(7(12,13)14)4(9)6(11)5(3)10/h1H
• InChI Key： PVRJKVZQZVDIQH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C(F)(F)F)Cl)Cl)Cl

Computed Properties

• Exact Mass: 281.87800
• Monoisotopic Mass: 281.878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0.00000
• LogP: 5.31900

Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)- Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes